Cas no 1217862-65-1 (2-Methyltetrahydro-2H-pyran-2-carbohydrazide)

2-Methyltetrahydro-2H-pyran-2-carbohydrazide is a heterocyclic carbohydrazide derivative featuring a methyl-substituted tetrahydropyran ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of hydrazone-based derivatives, heterocyclic scaffolds, and pharmacologically active molecules. The presence of both the carbohydrazide functional group and the tetrahydropyran ring enhances its utility in nucleophilic reactions and cyclization processes. Its stable cyclic ether structure contributes to improved solubility and reactivity in various organic solvents. This compound is particularly valuable in medicinal chemistry research for the development of novel bioactive agents, owing to its ability to serve as a key building block in the synthesis of complex molecular architectures.

2-Methyltetrahydro-2H-pyran-2-carbohydrazide structure

1217862-65-1 structure

Product Name:2-Methyltetrahydro-2H-pyran-2-carbohydrazide

CAS No:1217862-65-1

MF:C₇H₁₄N₂O₂

MW:158.198261737823

CID:4686916

Update Time:2025-06-27

2-Methyltetrahydro-2H-pyran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-methyltetrahydro-2H-pyran-2-carbohydrazide
- 2-Methyltetrahydro-pyran-2-carbohydrazide
- 2-methyloxane-2-carbohydrazide
- FCH924768
- T3781
- 2H-pyran-2-carboxylic acid, tetrahydro-2-methyl-, hydrazide
- 2-Methyltetrahydro-2H-pyran-2-carbohydrazide
- Inchi： 1S/C7H14N2O2/c1-7(6(10)9-8)4-2-3-5-11-7/h2-5,8H2,1H3,(H,9,10)
- InChI Key： XOECOZDNFPORSW-UHFFFAOYSA-N
- SMILES： O1CCCCC1(C(NN)=O)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 161
Topological Polar Surface Area: 64.4

2-Methyltetrahydro-2H-pyran-2-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M055175-100mg	2-Methyltetrahydro-2H-pyran-2-carbohydrazide	1217862-65-1		100mg	$ 230.00	2022-06-04
TRC	M055175-250mg	2-Methyltetrahydro-2H-pyran-2-carbohydrazide	1217862-65-1		250mg	$ 470.00	2022-06-04
TRC	M055175-500mg	2-Methyltetrahydro-2H-pyran-2-carbohydrazide	1217862-65-1		500mg	$ 750.00	2022-06-04
Chemenu	CM489365-1g	2-Methyltetrahydro-2H-pyran-2-carbohydrazide	1217862-65-1	97%	1g	$356	2023-03-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1409280-1g	2-Methyltetrahydro-2H-pyran-2-carbohydrazide	1217862-65-1	97%	1g	￥3212.00	2024-08-09
Ambeed	A803801-1g	2-Methyltetrahydro-2H-pyran-2-carbohydrazide	1217862-65-1	97%	1g	$360.0	2024-04-25

2-Methyltetrahydro-2H-pyran-2-carbohydrazide Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Related Categories

Additional information on 2-Methyltetrahydro-2H-pyran-2-carbohydrazide

2-Methyltetrahydro-2H-pyran-2-carbohydrazide (CAS No. 1217862-65-1): A Comprehensive Overview

The compound 2-Methyltetrahydro-2H-pyran-2-carbohydrazide (CAS No. 1217862-65-1) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbohydrazides, which are derivatives of hydrazine with a carbonyl group attached to the nitrogen atoms. The pyran ring system in its structure contributes to its versatility, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the importance of carbohydrazides in drug discovery and development, particularly in the design of bioactive molecules with potential therapeutic applications. The methyl group substitution on the pyran ring enhances the compound's stability and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-Methyltetrahydro-2H-pyran-2-carbohydrazide involves a multi-step process that typically begins with the preparation of the corresponding pyran derivative. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity levels. The use of green chemistry principles in these syntheses has also been reported, aligning with current trends toward sustainable chemical practices.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its pyran framework allows for easy functionalization, enabling the creation of complex molecular architectures with tailored properties. For instance, recent research has demonstrated its utility in the construction of heterocyclic compounds with potential applications in antiviral and anticancer therapies.

In terms of biological activity, 2-Methyltetrahydro-2H-pyran-2-carbohydrazide has shown promising results in preliminary assays targeting enzyme inhibition and cellular signaling pathways. Studies conducted at leading pharmaceutical institutions have revealed its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its role as a lead compound for further optimization and drug development.

The structural features of this compound also make it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored in the context of coordination chemistry, offering new possibilities for catalyst design and sensor development.

Moreover, the compound's stability under various reaction conditions has been extensively studied, providing valuable insights into its suitability for large-scale production processes. Researchers have reported that its resistance to oxidative degradation makes it ideal for use in harsh chemical environments, further enhancing its industrial relevance.

In conclusion, 2-Methyltetrahydro-2H-pyran-2-carbohydrazide (CAS No. 1217862-65-1) stands out as a multifaceted compound with significant potential across diverse fields of chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development efforts.